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Compound of Interest

Compound Name: 3-(Bromomethyl)benzonitrile

Cat. No.: B105621 Get Quote

For Immediate Reference: In Case of Accidental Release or Spill

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[1]

Clean up spills immediately, using appropriate personal protective equipment. Avoid generating

dust.[1] Ensure the area is well-ventilated. Do not allow the substance to enter drains.[2]

Key Safety and Handling Information
Proper disposal of 3-(Bromomethyl)benzonitrile is critical for laboratory safety and

environmental protection. This compound is classified as a hazardous substance, causing

severe skin burns and eye damage. It is also harmful if swallowed, inhaled, or in contact with

skin. Adherence to strict disposal protocols is mandatory.

Physical and Chemical Properties
A summary of the key quantitative data for 3-(Bromomethyl)benzonitrile is provided in the

table below for easy reference.
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Property Value Source

Molecular Formula C₈H₆BrN

Molecular Weight 196.05 g/mol

Appearance
White to almost white powder

or crystalline solid

Melting Point 93.0 to 96.0 °C

Boiling Point 130 °C / 4 mmHg

Incompatibilities

Oxidizing agents, bases,

alcohols, amines, steel,

moisture

[1][2]

Disposal Protocol
The recommended procedure for the disposal of 3-(Bromomethyl)benzonitrile is to treat it as

hazardous waste. All chemical waste must be disposed of in accordance with local, state, and

federal regulations. The primary method of disposal is through an approved waste disposal

plant.[2]

Materials Required:

Appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves

Safety goggles and face shield

Lab coat

Respiratory protection if ventilation is inadequate

Labeled, sealable, and compatible hazardous waste container

Tools for solid waste transfer (e.g., scoop, shovel)
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Step-by-Step Disposal Procedure:

Wear Appropriate PPE: Before handling the chemical, ensure all required personal protective

equipment is worn to prevent skin and eye contact.

Segregate the Waste: Do not mix 3-(Bromomethyl)benzonitrile with other waste streams,

especially incompatible materials such as bases or oxidizing agents.

Containerize the Waste: Carefully transfer the 3-(Bromomethyl)benzonitrile waste into a

designated hazardous waste container. Ensure the container is dry, as the substance is

moisture-sensitive.[1]

Label the Container: Clearly label the waste container with the chemical name, "Hazardous

Waste," and any other information required by your institution's environmental health and

safety (EHS) department.

Store Pending Disposal: Store the sealed container in a designated, secure, and well-

ventilated area, away from incompatible materials.[2] The storage area should be a

corrosives-approved area.[2]

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

hazardous waste disposal company to arrange for pickup and proper disposal.

Decontaminate: Thoroughly decontaminate any tools or surfaces that came into contact with

the chemical using appropriate cleaning agents. Dispose of any contaminated cleaning

materials as hazardous waste.

Handle Empty Containers: Uncleaned, empty containers should be handled in the same

manner as the product itself.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 3-
(Bromomethyl)benzonitrile.
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Start: Identify Waste
3-(Bromomethyl)benzonitrile

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Segregate from Incompatible Materials
(Bases, Alcohols, Oxidizers)

Transfer to Labeled, Dry
Hazardous Waste Container

Store Securely in a
Ventilated, Corrosives-Approved Area

Contact EHS for Professional Disposal

End: Waste Disposed by
Approved Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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